Cas no 1242441-48-0 ((1S,2S)-Ethyl 2-(4-(5-((5-chloropyridin-2-yl)thio)-1H-imidazol-4-yl)phenyl)cyclopropanecarboxylate)

• Product Name: (1S,2S)-Ethyl 2-(4-(5-((5-chloropyridin-2-yl)thio)-1H-imidazol-4-yl)phenyl)cyclopropanecarboxylate
• CAS No: 1242441-48-0
• MF: C₂₀H₁₈ClN₃O₂S
• MW: 399.893822193146
• MDL: MFCD28969649
• CID: 4690654
• Update Time: 2025-06-20

(1S,2S)-Ethyl 2-(4-(5-((5-chloropyridin-2-yl)thio)-1H-imidazol-4-yl)phenyl)cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-ethyl 2-(4-(5-((5-chloropyridin-2-yl)thio)-1H-imidazol-4-yl)phenyl)cyclopropanecarboxylate
• (1S,2S)-Ethyl 2-(4-(5-((5-chloropyridin-2-yl)thio)-1H-imidazol-4-yl)phenyl)cyclopropanecarboxylate

• MDL： MFCD28969649
• Inchi： 1S/C20H18ClN3O2S/c1-2-26-20(25)16-9-15(16)12-3-5-13(6-4-12)18-19(24-11-23-18)27-17-8-7-14(21)10-22-17/h3-8,10-11,15-16H,2,9H2,1H3,(H,23,24)/t15-,16+/m1/s1
• InChI Key： XRRJGDIDYWFBOR-CVEARBPZSA-N
• SMILES： ClC1=CN=C(C=C1)SC1=C(C2C=CC(=CC=2)[C@H]2C[C@@H]2C(=O)OCC)NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 518
• Topological Polar Surface Area: 93.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on (1S,2S)-Ethyl 2-(4-(5-((5-chloropyridin-2-yl)thio)-1H-imidazol-4-yl)phenyl)cyclopropanecarboxylate

Introduction to (1S,2S)-Ethyl 2-(4-(5-((5-chloropyridin-2-yl)thio)-1H-imidazol-4-yl)phenyl)cyclopropanecarboxylate (CAS No. 1242441-48-0)

Ethyl 2-(4-(5-((5-chloropyridin-2-yl)thio)-1H-imidazol-4-yl)phenyl)cyclopropanecarboxylate, identified by its CAS number 1242441-48-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its cyclopropanecarboxylate moiety, which is known for its potential in modulating biological pathways through unique steric and electronic properties. The presence of multiple heterocyclic and aromatic units, including a 5-chloropyridine and an imidazole ring, further enhances its structural complexity and functional diversity.

The synthesis of (1S,2S)-Ethyl 2-(4-(5-((5-chloropyridin-2-yl)thio)-1H-imidazol-4-yl)phenyl)cyclopropanecarboxylate involves a multi-step process that requires precise control over stereochemistry, particularly at the (1S,2S) configuration of the cyclopropane ring. This stereochemical purity is crucial for its biological activity, as enantiomers of such chiral compounds can exhibit markedly different pharmacological profiles. The incorporation of the 5-chloropyridine thioether linkage and the imidazole moiety suggests potential interactions with biological targets such as enzymes or receptors, which are often modulated by similar structural motifs.

In recent years, there has been growing interest in the development of small molecules that can interact with protein-protein interfaces or modulate post-translational modifications. The unique structural features of CAS No. 1242441-48-0, including its cyclopropanecarboxylate group and the extended aromatic system, make it a promising candidate for such applications. For instance, the cyclopropane ring is known to induce conformational changes in proteins, which can be exploited to disrupt or stabilize protein-protein interactions. Meanwhile, the aromatic rings and heterocycles provide opportunities for π-stacking interactions or hydrogen bonding, which are critical for binding affinity and specificity.

One of the most compelling aspects of this compound is its potential in drug discovery. The 5-chloropyridine unit is a common pharmacophore found in numerous bioactive molecules, often serving as a scaffold for further derivatization. Its sulfur-thiol linkage can participate in coordination with metal ions or form disulfide bonds, which are relevant in redox signaling pathways. The imidazole ring, on the other hand, is frequently observed in natural products and drug candidates due to its ability to engage with biological targets through hydrogen bonding and hydrophobic interactions. The phenyl ring extending from the imidazole further expands the possible binding modes within biological macromolecules.

Recent studies have highlighted the importance of cyclopropanecarboxylates as bioisosteres in drug design. These moieties can replace longer aliphatic chains or bulky groups while maintaining or even enhancing binding affinity. The rigid three-membered ring of cyclopropanecarboxylates imposes specific spatial constraints on the molecule, which can be leveraged to optimize interactions with biological targets. This structural motif has been successfully employed in various therapeutic areas, including oncology and inflammation research.

The pharmacological potential of CAS No. 1242441-48-0 has not yet been fully explored but warrants further investigation. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain kinases or other enzymes implicated in disease pathways. Additionally, its ability to cross cell membranes due to its lipophilic nature makes it a candidate for oral administration or topical applications. The stereochemical integrity at the (1S,2S) configuration ensures that any biological effects observed would be specific to this enantiomer, minimizing off-target effects associated with racemic mixtures.

In conclusion,Ethyl 2-(4-(5-((5-chloropyridin-2-yl)thio)-1H-imidazol-4-yl)phenyl)cyclopropanecarboxylate (CAS No. 1242441-48-0) represents a structurally intriguing compound with significant untapped potential in pharmaceutical research. Its unique combination of heterocyclic systems and functional groups positions it as a valuable scaffold for developing novel therapeutic agents. As our understanding of molecular recognition continues to advance, compounds like this one will play an increasingly important role in addressing complex diseases through targeted molecular intervention.